Cas no 74615-31-9 (Benzamide,4-(cyanoamino)-)

• Product Name: Benzamide,4-(cyanoamino)-
• CAS No: 74615-31-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 556942
• PubChem ID: 19926827
• Update Time: 2025-04-19

Benzamide,4-(cyanoamino)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-(cyanoamino)-
• 4-(cyanoamino)benzamide
• Benzamide, 4-(cyanoamino)- (9CI)
• SCHEMBL11337086
• DTXSID10601345
• AKOS011772776
• 74615-31-9

• Inchi： 1S/C8H7N3O/c9-5-11-7-3-1-6(2-4-7)8(10)12/h1-4,11H,(H2,10,12)
• InChI Key： VLKRVGQWKJXFJI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC#N)N

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų